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Compound of Interest

Compound Name: Lysine 4-nitroanilide

Cat. No.: B15577262 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents is a cornerstone of a secure and compliant

research environment. This document provides a comprehensive, step-by-step guide for the

proper disposal of Lysine 4-nitroanilide, ensuring adherence to safety protocols and

regulatory standards. While Lysine 4-nitroanilide is not classified as a hazardous substance,

responsible disposal is imperative to maintain a safe laboratory.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the fundamental safety

and handling precautions for Lysine 4-nitroanilide.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Lysine 4-nitroanilide. In case of dust, an

N95-type dust mask is recommended.

First Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with

water.

Eye Contact: Rinse thoroughly with plenty of water, removing contact lenses if present.
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Ingestion: Drink water (up to two glasses). If you feel unwell, consult a physician.

Spill Response: In the event of a spill, avoid inhaling the dust. Cover drains to prevent entry

into the sewer system. Collect the dry material, bind it, and pump it off. Dispose of the

collected material properly and clean the affected area.

Quantitative Data Summary
The following table summarizes the key quantitative data for L-Lysine p-nitroanilide

dihydrobromide.

Property Value

Molecular Formula C₁₂H₁₈N₄O₃ · 2HBr

Molecular Weight 428.12 g/mol

CAS Number 40492-96-4

Form Powder

Color White to off-white

Storage Temperature 2-8°C

Assay ≥98% (TLC)

Step-by-Step Disposal Protocol
The proper disposal of Lysine 4-nitroanilide should always be in accordance with local, state,

and federal regulations. The following protocol provides a general guideline for its disposal.

1. Waste Identification and Segregation:

Confirm that the Lysine 4-nitroanilide waste is not mixed with any hazardous materials.
If it is mixed with a hazardous substance, the entire mixture must be treated as hazardous
waste and disposed of accordingly.
Keep Lysine 4-nitroanilide waste separate from other chemical waste streams to avoid
unintended reactions.

2. Containerization:
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Place the solid Lysine 4-nitroanilide waste into its original container if possible. If the
original container is not available, use a clearly labeled, sealed, and chemically compatible
container.
The label should clearly identify the contents as "Lysine 4-nitroanilide Waste."
Ensure the container is tightly sealed to prevent spills or leaks.

3. Waste Storage:

Store the sealed waste container in a designated waste accumulation area.
This area should be away from general laboratory traffic and incompatible materials.

4. Institutional Waste Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.
Follow all institutional procedures for waste manifest and pickup.

5. Uncleaned Containers:

Handle empty and uncleaned containers in the same manner as the product itself.
Triple rinse the container with a suitable solvent (e.g., water), and collect the rinsate as
chemical waste. The rinsed container can then typically be disposed of as regular laboratory
glass or plastic waste, pending institutional guidelines.
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Caption: Workflow for the proper disposal of Lysine 4-nitroanilide.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Lysine 4-
Nitroanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577262#lysine-4-nitroanilide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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